Cas no 62425-29-0 (Undecanoic acid, (4-methylphenyl)-, methyl ester)
62425-29-0 structure
Product Name:Undecanoic acid, (4-methylphenyl)-, methyl ester
CAS No:62425-29-0
MF:C19H30O2
MW:290.440306186676
CID:445249
PubChem ID:71386555
Update Time:2025-04-19
Undecanoic acid, (4-methylphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, (4-methylphenyl)-, methyl ester
- methyl 2-(4-methylphenyl)undecanoate
- DTXSID60808726
- 62425-29-0
-
- Inchi: 1S/C19H30O2/c1-4-5-6-7-8-9-10-11-18(19(20)21-3)17-14-12-16(2)13-15-17/h12-15,18H,4-11H2,1-3H3
- InChI Key: XGTBZGRXVIVCDY-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=CC(C)=CC=1)CCCCCCCCC)=O
Computed Properties
- Exact Mass: 290.2247
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Undecanoic acid, (4-methylphenyl)-, methyl ester Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
62425-29-0 (Undecanoic acid, (4-methylphenyl)-, methyl ester) Related Products
- 119-43-7(Ethyl 2-Phenylbutyrate)
- 2294-71-5(Methyl 2-phenylbutanoate)
- 2959-96-8(2-Phenylglutaric Anhydride(>80%))
- 75945-90-3(METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE)
- 17502-86-2(methyl 1,2,3,4-tetrahydronaphthalene-1-carboxylate)
- 1519-21-7(Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk